Cas no 1203671-47-9 ((1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrazol-4-yl)boronic Acid Pinacol Ester)

• Product Name: (1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrazol-4-yl)boronic Acid Pinacol Ester
• CAS No: 1203671-47-9
• MF: C₁₆H₂₆BN₃O₃
• MW: 319.2069439888
• MDL: MFCD17926461
• CID: 1209633
• PubChem ID: 53402013
• Update Time: 2025-07-23

(1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrazol-4-yl)boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 1-piperidin-1-yl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]ethanone
• 1-(piperidin-1-yl)-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)ethanone
• DA-14478
• SY258080
• (1-(2-OXO-2-(PIPERIDIN-1-YL)ETHYL)-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
• 1203671-47-9
• AS-38273
• A910260
• DTXSID50694978
• 1-(Piperidin-1-yl)-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)ethan-1-one
• AKOS027253918
• MFCD17926461
• MMKFAZFVNXUHSI-UHFFFAOYSA-N
• A1-13166
• 1-(Piperidin-1-yl)-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-one
• CS-0171673
• SCHEMBL992468
• 1-PIPERIDIN-1-YL-2-[4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PYRAZOL-1-YL]-ETHANONE
• 1-[2-Oxo-2-(1-piperidyl)ethyl]-1H-pyrazole-4-boronic Acid Pinacol Ester
• (1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrazol-4-yl)boronic Acid Pinacol Ester

• MDL： MFCD17926461
• Inchi： 1S/C16H26BN3O3/c1-15(2)16(3,4)23-17(22-15)13-10-18-20(11-13)12-14(21)19-8-6-5-7-9-19/h10-11H,5-9,12H2,1-4H3
• InChI Key： MMKFAZFVNXUHSI-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)CC(N2CCCCC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 319.2067219g/mol
• Monoisotopic Mass: 319.2067219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

(1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrazol-4-yl)boronic Acid Pinacol Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on (1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrazol-4-yl)boronic Acid Pinacol Ester

Introduction to (1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrazol-4-yl)boronic Acid Pinacol Ester (CAS No. 1203671-47-9)

(1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrazol-4-yl)boronic Acid Pinacol Ester, also known by its CAS number 1203671-47-9, is a versatile and important compound in the field of medicinal chemistry and drug discovery. This boronic acid pinacol ester derivative has garnered significant attention due to its unique structural features and potential applications in various therapeutic areas.

The compound is characterized by its boronic acid pinacol ester moiety, which is a key functional group in many synthetic transformations. The presence of the pyrazole ring and the piperidine substituent further enhances its reactivity and biological activity. These structural elements make it an attractive candidate for the development of new drugs and pharmaceutical intermediates.

In recent years, there has been a surge in research focusing on the synthesis and biological evaluation of boronic acid derivatives, including (1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrazol-4-yl)boronic Acid Pinacol Ester. One of the key areas of interest is its potential as a scaffold for the design of inhibitors targeting various enzymes and receptors. For instance, studies have shown that compounds with similar structures can effectively inhibit kinases, which are important targets in cancer therapy.

The synthesis of (1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrazol-4-yl)boronic Acid Pinacol Ester typically involves several steps, including the formation of the pyrazole ring, the introduction of the piperidine substituent, and the final coupling with the boronic acid pinacol ester. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods not only improve the efficiency of the synthesis but also reduce the environmental impact by minimizing waste generation.

One of the notable applications of this compound is in the field of oncology. Research has demonstrated that boronic acid derivatives can modulate signaling pathways involved in cell proliferation and apoptosis. For example, a study published in the Journal of Medicinal Chemistry reported that a closely related compound exhibited potent antiproliferative activity against various cancer cell lines. The mechanism of action was attributed to its ability to inhibit key enzymes involved in cell cycle regulation.

Beyond oncology, (1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrazol-4-yl)boronic Acid Pinacol Ester has also shown promise in other therapeutic areas. In neurology, compounds with similar structures have been investigated for their potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to cross the blood-brain barrier and target specific receptors makes these compounds valuable candidates for drug development.

In addition to its therapeutic applications, this compound is also used as an intermediate in the synthesis of other bioactive molecules. Its reactivity and functional group diversity allow chemists to introduce various substituents, thereby expanding its utility in medicinal chemistry. For instance, it can be used as a building block for constructing complex molecules with multiple pharmacophores, enhancing their potency and selectivity.

The safety profile of (1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrazol-4-yl)boronic Acid Pinacol Ester is another important aspect that has been studied extensively. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, (1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrazol-4-yl)boronic Acid Pinacol Ester (CAS No. 1203671-47-9) is a promising compound with a wide range of applications in medicinal chemistry and drug discovery. Its unique structural features and versatile reactivity make it an attractive scaffold for the development of new therapeutics targeting various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in improving human health and well-being.